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Compound of Interest

Compound Name: 2-METHYL-4-tert-HEXYLPHENOL
CAS No.: 775-93-9
Cat. No.: B1619610
Get Quote
. J

Executive Summary

2-Methyl-4-tert-hexylphenol (CAS 6793-80-2) is a sterically hindered phenolic compound
characterized by a methyl group at the ortho position and a bulky tert-hexyl group at the para
position relative to the hydroxyl moiety.[2] This structural configuration imparts significant
lipophilicity and resistance to oxidative degradation, making it a critical building block for high-
performance antioxidants, ultraviolet (UV) light absorbers, and pharmaceutical intermediates.[1]
This guide details its physicochemical properties, synthesis protocols, analytical
characterization, and industrial applications.[1]

Chemical Identity & Structural Analysis

The unique reactivity and stability of 2-Methyl-4-tert-hexylphenol stem from the electronic and
steric effects of its substituents.

Nomenclature & Identification[1][3]
o CAS Registry Number: 6793-80-2[2][3][4]
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IUPAC Name: 2-Methyl-4-(1,1-dimethylbutyl)phenol[1]

Synonyms: 4-tert-Hexyl-o-cresol; 2-Methyl-4-(1,1-dimethylbutyl)phenol; p-tert-Hexyl-o-cresol.

Molecular Formula: C13H200[1]

Molecular Weight: 192.30 g/mol

Structural Dynamics

The "tert-hexyl" group in this context typically refers to the 1,1-dimethylbutyl moiety, derived
from the alkylation of o-cresol with 2-methyl-1-pentene (a propylene dimer).[1]

o Ortho-Methyl Group: Provides weak steric hindrance around the hydroxyl group, modulating
pKa and solubility.[1]

o Para-Tert-Hexyl Group: A bulky, electron-donating alkyl group that stabilizes phenoxy
radicals via hyperconjugation and inductive effects, enhancing antioxidant potency.[1]

Physicochemical Properties

The following data summarizes the key physical constants. Note that specific values may vary
slightly based on purity and isomeric composition.
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Property

Value | Description

Note

Physical State

Viscous liquid or low-melting

Depends on ambient temp.

solid
Boiling Point ~260-270 °C (at 760 mmHQ) Estimated based on SAR*
Melting Point <40 °C Often supercools to liquid
Density 0.93 - 0.95 g/cm3 At 25 °C

Solubility (Water)

Insoluble (< 0.1 g/L)

Hydrophobic nature

Solubility (Organic)

Soluble in MeOH, Acetone,

Toluene, Hexane

Lipophilic

pKa

~10.5

Weakly acidic phenol

LogP

~45-5.0

High lipophilicity

*SAR: Structure-Activity Relationship comparison with 2-tert-butyl-4-methylphenol (BP 237°C).

Synthesis & Manufacturing

The industrial synthesis of 2-Methyl-4-tert-hexylphenol relies on the Friedel-Crafts alkylation

of o-cresol. This process is favored for its high atom economy and selectivity for the para

position.[1]

Reaction Pathway

The reaction involves the electrophilic attack of the tert-hexyl carbocation (generated from 2-

methyl-1-pentene) onto the electron-rich aromatic ring of o-cresol.
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Figure 1: Acid-catalyzed alkylation pathway for the synthesis of 2-Methyl-4-tert-hexylphenol.

Laboratory Synthesis Protocol

Objective: Synthesize 100g of 2-Methyl-4-tert-hexylphenol.

Reagents:

¢ 0-Cresol (purity >99%)

e 2-Methyl-1-pentene (Isohexene)

o Catalyst: Amberlyst 15 (dry cation exchange resin) or Methanesulfonic acid (MSA).[1]
Procedure:

o Setup: Equip a 500 mL three-neck round-bottom flask with a mechanical stirrer, reflux
condenser, and a pressure-equalizing addition funnel. Flush with nitrogen.[1]

e Charging: Add 108.1 g (1.0 mol) of o-cresol and 5.0 g of Amberlyst 15 catalyst to the flask.
Heat the mixture to 60-70 °C.

o Addition: Slowly add 84.2 g (1.0 mol) of 2-methyl-1-pentene dropwise over 2 hours. Maintain
temperature between 70-80 °C to prevent dimerization of the alkene.
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» Digestion: After addition, increase temperature to 90 °C and stir for an additional 4 hours to
ensure completion.

o Workup: Cool the mixture to room temperature. Filter off the solid catalyst (if Amberlyst is
used) or wash with NaHCOs solution (if liquid acid is used).[1]

 Purification: Perform fractional distillation under reduced pressure (10—20 mmHg). Collect
the fraction boiling at ~140-150 °C (at 15 mmHg).

Yield Analysis: Typical yield is 85-90%.[1] Confirm purity via GC-FID.

Analytical Characterization

Validation of the chemical structure requires a multi-modal approach.

Gas Chromatography (GC)

e Column: DB-5 or equivalent non-polar capillary column (30m x 0.25mm).
e Conditions: Injector 250°C; Oven 100°C (1 min) -> 10°C/min -> 280°C.

o Retention Time: The product will elute after o-cresol and before any di-alkylated byproducts.

Infrared Spectroscopy (FT-IR)

e 3600-3200 cm~1: Broad O-H stretching vibration (phenolic).[1]
e 2960-2850 cm~1: Strong C-H stretching (aliphatic tert-hexyl and methyl groups).[1]
e 1600, 1500 cm~1; Aromatic ring skeletal vibrations.[1]

e 820-800 cm~*: Out-of-plane bending for 1,2,4-trisubstituted benzene.[1]

Nuclear Magnetic Resonance (*H-NMR)

o ** Solvent:** CDCl3

e 0 6.5-7.2 ppm: Aromatic protons (3H, multiplet).[1]

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/110
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/110
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/110
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/110
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/110
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/110
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/110
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 0 4.5-5.0 ppm: Phenolic -OH (1H, singlet, broad).[1]
e 0 2.2 ppm: Methyl group on ring (3H, singlet).[1]

e 0 0.8-1.6 ppm:tert-Hexyl group protons (Multiplets for ethyl chain, Singlet for gem-
dimethyls).[1]

Applications in Drug Development & Materials

While primarily an industrial intermediate, the unique steric properties of CAS 6793-80-2 make
it valuable in specialized R&D sectors.[1]

Radical Scavenging Mechanism

As a hindered phenol, it acts as a primary antioxidant (radical scavenger).[1] It donates a
hydrogen atom to peroxy radicals (ROQ[1]e), interrupting the autoxidation chain reaction.[1]
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Figure 2: Mechanism of radical scavenging by hindered phenols.

Key Application Areas

» Polymer Stabilization: Used as a non-staining antioxidant in rubber and elastomers (e.g.,
polyisoprene, neoprene) to prevent thermal degradation during processing.[1]

e Pharmaceutical Intermediate: Precursor for the synthesis of complex lipophilic drugs or
prodrugs where the tert-hexyl group enhances bioavailability via increased lipid solubility.

» Fuel Additives: Functions as a gum inhibitor in gasoline and jet fuels by preventing oxidative
polymerization of olefins.[1]
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Safety & Handling (SDS Summary)

Signal Word:WARNING

Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.

Causes serious eye irritation.

Eye Irritation H319
[1]

: - Toxic to aquatic life with long-
Aquatic Toxicity H411 )
lasting effects.[1]

Precautionary Measures:
o PPE: Wear nitrile gloves, safety goggles, and lab coat.[1]

o Storage: Store in a cool, dry, well-ventilated area under nitrogen atmosphere to prevent
discoloration (oxidation).

o Disposal: Incineration in a chemical waste facility.[1] Do not release into drains.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Methyl-4-tert-hexylphenol: Technical Profile &
Application Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619610/docs#2-methyl-4-tert-hexylphenol-technical-
profile-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/110
https://www.molbase.com/supplier/757926-product-1270049.html
https://www.chemsrc.com/en/cas/3226-32-2_867425.html
https://www.chemsrc.com/en/cas/3226-32-2_867425.html
https://www.benchchem.com/product/b1619610/docs#2-methyl-4-tert-hexylphenol-technical-profile-application-guide
https://www.benchchem.com/product/b1619610/docs#2-methyl-4-tert-hexylphenol-technical-profile-application-guide
https://www.benchchem.com/product/b1619610/docs#2-methyl-4-tert-hexylphenol-technical-profile-application-guide
https://www.benchchem.com/product/b1619610/docs#2-methyl-4-tert-hexylphenol-technical-profile-application-guide
https://www.benchchem.com/product/b1619610?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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